Cas no 19641-53-3 ((1R)-1-phenylpentan-1-ol)

(1R)-1-phenylpentan-1-ol structure
(1R)-1-phenylpentan-1-ol structure
Product Name:(1R)-1-phenylpentan-1-ol
CAS No:19641-53-3
MF:C11H16O
MW:164.244143486023
MDL:MFCD18339592
CID:123690
PubChem ID:6999795
Update Time:2025-04-18

(1R)-1-phenylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-butyl-, (aR)-
    • (1R)-1-phenylpentan-1-ol
    • (R)-(+)-1-Phenyl-1-pentanol
    • (+)-1-Phenylpentan-1-ol
    • (R)-(+)-α-Hydroxypentylbenzene
    • (R)-1-Phenylpentanol
    • (R)-Butyl phenyl carbinol
    • (R)-α-Butylbenzenemethanol
    • Benzenemethanol, α-butyl-, (R)-
    • Benzenemethanol, α-butyl-, (αR)-
    • (1R)-1-Phenyl-1-pentanol
    • (R)-α-Butylbenzyl alcohol
    • [R,(+)]-α-Butylbenzyl alcohol
    • MFCD18339592
    • .ALPHA.-BUTYLBENZYL ALCOHOL, (+)-
    • (R)-1-Phenyl-1-pentanol, ee 91%
    • alpha-Butylbenzyl alcohol, (+)-
    • (R)-(+)-.ALPHA.-HYDROXYPENTYLBENZENE
    • (R)-fenipentol
    • 19641-53-3
    • (R)-(+)-alpha-Hydroxypentylbenzene
    • UNII-8LJH8DTI6V
    • Benzenemethanol, alpha-butyl-, (R)-
    • (R)-alpha-Butylbenzenemethanol
    • PD132685
    • BENZENEMETHANOL, .ALPHA.-BUTYL-, (.ALPHA.R)-
    • SCHEMBL11351770
    • (R)-.ALPHA.-BUTYLBENZENEMETHANOL
    • EN300-128671
    • Q27270721
    • Fenipentol, (R)-
    • (R)-1-Phenyl-1-pentanol
    • BENZENEMETHANOL, .ALPHA.-BUTYL-, (R)-
    • Benzenemethanol, alpha-butyl-, (alphaR)-
    • Z1127664488
    • 8LJH8DTI6V
    • Benzyl alcohol, alpha-butyl-, (R)-(+)-
    • BENZYL ALCOHOL, .ALPHA.-BUTYL-, (R)-(+)-
    • (+)-1-Phenylpentanol
    • MDL: MFCD18339592
    • Inchi: 1S/C11H16O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8,11-12H,2-3,9H2,1H3/t11-/m1/s1
    • InChI Key: OVGORFFCBUIFIA-LLVKDONJSA-N
    • SMILES: O[C@@H](C1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

(1R)-1-phenylpentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P309060-10mg
(1R)-1-phenylpentan-1-ol
19641-53-3
10mg
$ 70.00 2022-06-03
TRC
P309060-50mg
(1R)-1-phenylpentan-1-ol
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50mg
$ 230.00 2022-06-03
TRC
P309060-100mg
(1R)-1-phenylpentan-1-ol
19641-53-3
100mg
$ 340.00 2022-06-03
abcr
AB425865-1 g
(R)-1-Phenyl-1-pentanol, ee 91%; .
19641-53-3
1g
€111.00 2023-05-18
Enamine
EN300-128671-0.05g
(1R)-1-phenylpentan-1-ol
19641-53-3 95.0%
0.05g
$189.0 2025-02-19
Enamine
EN300-128671-0.1g
(1R)-1-phenylpentan-1-ol
19641-53-3 95.0%
0.1g
$281.0 2025-02-19
Enamine
EN300-128671-0.25g
(1R)-1-phenylpentan-1-ol
19641-53-3 95.0%
0.25g
$402.0 2025-02-19
Enamine
EN300-128671-0.5g
(1R)-1-phenylpentan-1-ol
19641-53-3 95.0%
0.5g
$633.0 2025-02-19
Enamine
EN300-128671-1.0g
(1R)-1-phenylpentan-1-ol
19641-53-3 95.0%
1.0g
$812.0 2025-02-19
Enamine
EN300-128671-2.5g
(1R)-1-phenylpentan-1-ol
19641-53-3 95.0%
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